molecular formula C13H16O B8700375 4-(2-Methylphenyl)cyclohexanone CAS No. 40503-88-6

4-(2-Methylphenyl)cyclohexanone

Cat. No.: B8700375
CAS No.: 40503-88-6
M. Wt: 188.26 g/mol
InChI Key: DXLIAYMTYKXAKB-UHFFFAOYSA-N
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Description

4-(2-Methylphenyl)cyclohexanone is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

40503-88-6

Molecular Formula

C13H16O

Molecular Weight

188.26 g/mol

IUPAC Name

4-(2-methylphenyl)cyclohexan-1-one

InChI

InChI=1S/C13H16O/c1-10-4-2-3-5-13(10)11-6-8-12(14)9-7-11/h2-5,11H,6-9H2,1H3

InChI Key

DXLIAYMTYKXAKB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C2CCC(=O)CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(2-methylphenyl)-4-hydroxycyclohexanone ethylene ketal from the preceding step in 800 mL dioxane was treated with 16 mL concentrated hydrochloric acid and 30 grams 10% palladium-on-carbon under 35 p.s.i. hydrogen for 24 hours, then filtered through Celite® to remove the catalyst. The filtrate was treated with 230 mL water and stirred at room temperature for 48 hours. The solution was evaporated, the pH adjusted to 8 with saturated aqueous sodium bicarbonate solution, and extracted with methylene chloride. The organic layer was dried over sodium sulfate and evaporated. The residue was chromatographed on silica gel using ethyl acetate/hexane as eluant to afford 33.3 grams (35%) of an oil.
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